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Compound of Interest

Compound Name: CPA inhibitor

Cat. No.: B1139482 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of

cyclopiazonic acid (CPA) stock solutions for various experimental applications. Adherence to

these guidelines is crucial for ensuring the accuracy and reproducibility of experimental results.

Cyclopiazonic acid is a mycotoxin produced by fungi of the Aspergillus and Penicillium genera.

[1] It is a potent and specific inhibitor of the sarco/endoplasmic reticulum Ca²⁺-ATPase

(SERCA) pumps, making it a valuable tool for studying intracellular calcium signaling.[2][3] By

inhibiting SERCA, CPA disrupts the transport of Ca²⁺ from the cytoplasm into the sarcoplasmic

or endoplasmic reticulum, leading to an increase in cytosolic Ca²⁺ levels.[1][4] This specific

mechanism of action allows researchers to investigate the roles of intracellular calcium stores

in a multitude of cellular processes.

Data Presentation: Cyclopiazonic Acid Properties
and Solubility
The following table summarizes the key physical and chemical properties of cyclopiazonic acid,

including its solubility in various solvents.
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Property Value

Molecular Formula C₂₀H₂₀N₂O₃[2]

Molecular Weight 336.4 g/mol [2]

Appearance
Crystalline solid, white to off-white powder[2][5]

[6]

Storage Temperature -20°C[2][5][6]

Stability ≥ 4 years when stored as a solid at -20°C[2][7]

Solubility in DMSO Approximately 20 mg/mL[2], 100 mM[8]

Solubility in DMF Approximately 20 mg/mL[2][8]

Solubility in Ethanol 5 mM[8], 1.68 mg/mL

Solubility in Methanol Soluble[5][9]

Water Solubility Insoluble[8] or limited[5]

Solubility in Aqueous Buffers

Sparingly soluble. For maximum solubility, first

dissolve in DMSO and then dilute with the

aqueous buffer of choice.[2]

Solubility in DMSO:PBS (1:1, pH 7.2) Approximately 0.5 mg/mL[2][8]

Experimental Protocols
Protocol 1: Preparation of a High-Concentration
Cyclopiazonic Acid Stock Solution in DMSO
This protocol describes the preparation of a high-concentration stock solution of cyclopiazonic

acid in dimethyl sulfoxide (DMSO), a commonly used solvent for this compound.

Materials:

Cyclopiazonic acid (crystalline solid)

Anhydrous dimethyl sulfoxide (DMSO)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://cdn.caymanchem.com/cdn/insert/11326.pdf
https://cdn.caymanchem.com/cdn/insert/11326.pdf
https://cdn.caymanchem.com/cdn/insert/11326.pdf
https://www.usbio.net/biochemicals/C8860-01/Cyclopiazonic%20Acid/data-sheet
https://www.sigmaaldrich.com/PL/pl/product/sigma/c1530
https://cdn.caymanchem.com/cdn/insert/11326.pdf
https://www.usbio.net/biochemicals/C8860-01/Cyclopiazonic%20Acid/data-sheet
https://www.sigmaaldrich.com/PL/pl/product/sigma/c1530
https://cdn.caymanchem.com/cdn/insert/11326.pdf
https://www.caymanchem.com/product/11326/cyclopiazonic-acid
https://cdn.caymanchem.com/cdn/insert/11326.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9207176.htm
https://cdn.caymanchem.com/cdn/insert/11326.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9207176.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9207176.htm
https://www.usbio.net/biochemicals/C8860-01/Cyclopiazonic%20Acid/data-sheet
https://www.bioaustralis.com/product/cyclopiazonic-acid/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9207176.htm
https://www.usbio.net/biochemicals/C8860-01/Cyclopiazonic%20Acid/data-sheet
https://cdn.caymanchem.com/cdn/insert/11326.pdf
https://cdn.caymanchem.com/cdn/insert/11326.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9207176.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1139482?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Inert gas (e.g., argon or nitrogen)

Sterile microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer

Analytical balance

Procedure:

Equilibration: Allow the vial of cyclopiazonic acid and the anhydrous DMSO to equilibrate to

room temperature before opening to prevent condensation of moisture.

Weighing: Accurately weigh the desired amount of cyclopiazonic acid powder using an

analytical balance in a chemical fume hood.

Dissolution:

Transfer the weighed cyclopiazonic acid to a sterile tube or vial.

Add the calculated volume of anhydrous DMSO to achieve the desired stock concentration

(e.g., 20 mg/mL).

Purge the headspace of the tube with an inert gas to minimize oxidation.[2]

Mixing: Tightly cap the tube and vortex thoroughly until the cyclopiazonic acid is completely

dissolved. Gentle warming may be applied if necessary, but avoid excessive heat.

Aliquoting and Storage:

Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes

to avoid repeated freeze-thaw cycles.[5]

Store the aliquots at -20°C.[2][5] Properly stored stock solutions in DMSO can be stable

for up to one month.[10]
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Protocol 2: Preparation of Working Solutions in
Aqueous Buffer
This protocol details the dilution of the high-concentration DMSO stock solution into an

aqueous buffer for use in cell culture or other aqueous experimental systems.

Materials:

High-concentration cyclopiazonic acid stock solution in DMSO (from Protocol 1)

Aqueous buffer of choice (e.g., Phosphate-Buffered Saline (PBS), cell culture medium)

Sterile tubes

Calibrated micropipettes and sterile tips

Procedure:

Thawing: Thaw a single aliquot of the high-concentration cyclopiazonic acid stock solution at

room temperature.

Dilution:

Determine the final desired concentration of cyclopiazonic acid in your experiment.

Perform a serial dilution of the DMSO stock solution into the aqueous buffer to achieve the

final working concentration. Important: Add the DMSO stock solution to the aqueous buffer

and mix immediately to prevent precipitation.[2] The final concentration of DMSO in the

working solution should be kept low (typically ≤1% v/v) to avoid solvent-induced artifacts in

biological assays.[11]

Use: Use the freshly prepared working solution immediately. It is not recommended to store

aqueous solutions of cyclopiazonic acid for more than one day.[2]

Mandatory Visualization
The following diagram illustrates the mechanism of action of Cyclopiazonic Acid (CPA) on the

SERCA pump and its impact on intracellular calcium levels.
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Caption: Mechanism of Cyclopiazonic Acid (CPA) inhibition of the SERCA pump.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.
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